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Compound of Interest

Compound Name:
N-(1-hydroxypropan-2-

yl)benzamide

Cat. No.: B1587895 Get Quote

Disclaimer: Information regarding the specific pharmaceutical applications of N-(1-
hydroxypropan-2-yl)benzamide is limited in publicly available scientific literature. The

following application notes and protocols are based on the known biological activities of

structurally similar benzamide derivatives and general principles of drug discovery. The

proposed mechanisms and experimental designs should be considered theoretical and require

experimental validation.

Introduction
N-(1-hydroxypropan-2-yl)benzamide is a chemical compound belonging to the benzamide

class. Benzamide and its derivatives are a significant scaffold in medicinal chemistry, with a

wide range of documented pharmacological activities, including anti-inflammatory,

antimicrobial, and antitumor effects. While the specific biological profile of N-(1-
hydroxypropan-2-yl)benzamide is not extensively characterized, its structural features

suggest potential for development as a therapeutic agent.

These notes provide a framework for researchers and drug development professionals to

explore the pharmaceutical potential of N-(1-hydroxypropan-2-yl)benzamide, drawing

parallels from related compounds.
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A summary of the basic physicochemical properties of N-(1-hydroxypropan-2-yl)benzamide
is provided below.

Property Value Reference

CAS Number 24629-34-3 [1][2]

Molecular Formula C10H13NO2 [1]

Molecular Weight 179.22 g/mol [1]

Appearance White to off-white solid Inferred

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and DMSO

Inferred

Potential Therapeutic Applications and Mechanism
of Action
Based on the activities of structurally related compounds, N-(1-hydroxypropan-2-
yl)benzamide could be investigated for the following applications.

Immunomodulation (Hypothesized)
A structurally similar compound, N-(1-hydroxy-1-phenylpropan-2-yl)benzamide, has been

identified as a sphingosine-1-phosphate (S1P) receptor modulator.[3] S1P receptors play a

crucial role in lymphocyte trafficking. Modulation of these receptors can lead to

immunosuppressive effects by sequestering lymphocytes in lymphoid organs, preventing their

migration to sites of inflammation. This mechanism is a validated target for the treatment of

autoimmune diseases.

Hypothesized Signaling Pathway:
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Caption: Hypothesized S1P receptor modulation by N-(1-hydroxypropan-2-yl)benzamide.

Anti-inflammatory Activity (Hypothesized)
Benzamide derivatives have been reported to possess anti-inflammatory properties. The

mechanism could involve the inhibition of pro-inflammatory enzymes or cytokines.

Antimicrobial Activity (Hypothesized)
Various N-substituted benzamides have demonstrated antibacterial and antifungal activities.[4]

The proposed mechanism often involves the disruption of microbial cell wall synthesis or

inhibition of essential enzymes.

Experimental Protocols
The following are generalized protocols for the initial screening of N-(1-hydroxypropan-2-
yl)benzamide for pharmaceutical applications.

Synthesis of N-(1-hydroxypropan-2-yl)benzamide
A general procedure for the synthesis of N-substituted benzamides involves the acylation of an

amine with a benzoyl derivative.

Workflow for Synthesis:
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Start Materials:
- 2-Aminopropan-1-ol

- Benzoyl chloride (or Benzoic acid)

Reaction:
- Dissolve 2-aminopropan-1-ol in a suitable solvent (e.g., DCM).

- Add a base (e.g., triethylamine).
- Add benzoyl chloride dropwise at 0°C.

Stir at room temperature for 8-12 hours.

Work-up:
- Wash with water and brine.

- Dry the organic layer (e.g., with Na2SO4).

Purification:
- Remove solvent in vacuo.

- Purify by column chromatography or recrystallization.

Characterization:
- 1H NMR, 13C NMR, Mass Spectrometry

Pure N-(1-hydroxypropan-2-yl)benzamide
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Prepare reagents:
- Cell membranes expressing S1P1 receptor

- Fluorescent S1P ligand
- N-(1-hydroxypropan-2-yl)benzamide dilutions

Incubate cell membranes, fluorescent ligand,
and test compound in a microplate.

Measure fluorescence polarization or FRET.

Data Analysis:
- Plot fluorescence vs. compound concentration.

- Calculate IC50 value.

Determine binding affinity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: N-(1-hydroxypropan-
2-yl)benzamide in Pharmaceutical Development]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1587895#application-of-n-1-
hydroxypropan-2-yl-benzamide-in-pharmaceutical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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